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Introduction
Propenylguaiacol, more commonly known as isoeugenol, is a naturally occurring

phenylpropanoid, a class of organic compounds synthesized by plants from the amino acid

phenylalanine. It is a structural isomer of eugenol and is found in the essential oils of various

plants, including ylang-ylang (Cananga odorata), cloves (Syzygium aromaticum), and nutmeg.

[1][2][3] Isoeugenol is widely utilized in the flavor and fragrance industries for its characteristic

sweet, spicy, and clove-like aroma and serves as a precursor in the synthesis of vanillin.[3][4]

Beyond its sensory attributes, isoeugenol has garnered significant interest in the scientific

community for its diverse biological and pharmacological properties, including antioxidant, anti-

inflammatory, antimicrobial, and analgesic effects.[2][5][6] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activities of isoeugenol, with a focus on experimental methodologies and underlying

mechanisms of action.

Chemical Structure and Identification
Isoeugenol is a propenyl-substituted guaiacol that can exist as two geometric isomers: cis (Z)

and trans (E).[3] The trans isomer is typically a crystalline solid, while the cis isomer is an oily

liquid at room temperature.[3]
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Identifier Value

IUPAC Name 2-methoxy-4-(prop-1-en-1-yl)phenol

Synonyms 4-Propenylguaiacol, Isoeugenol

Molecular Formula C₁₀H₁₂O₂

CAS Number 97-54-1

Table 1: Chemical Identification of Isoeugenol. This table summarizes the key chemical

identifiers for isoeugenol.

Isomer IUPAC Name SMILES String InChI Key

trans (E)
2-methoxy-4-[(E)-

prop-1-enyl]phenol

C/C=C/C1=CC(=C(C=

C1)O)OC

BJIOGJUNALELMI-

ONEGZZNKSA-N

cis (Z)
2-methoxy-4-[(Z)-

prop-1-enyl]phenol

C/C=C\C1=CC(=C(C=

C1)O)OC

BJIOGJUNALELMI-

ARJAWSKDSA-N

Table 2: Chemical Structure Identifiers for cis- and trans-Isoeugenol. This table provides the

specific IUPAC names, SMILES strings, and InChI keys for the geometric isomers of

isoeugenol.

Physicochemical Properties
The physicochemical properties of isoeugenol are crucial for its application in various fields,

including its formulation in drug delivery systems and its behavior in biological systems.
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Property Value Reference

Molecular Weight 164.20 g/mol [1]

Appearance Pale yellow oily liquid [7]

Melting Point -10 °C (14 °F; 263 K) [3]

Boiling Point 266 °C (511 °F; 539 K) [3]

Solubility in water 810 mg/L (sparingly soluble) [1][3]

Solubility in organic solvents
Soluble in most organic

solvents
[3]

log P (Octanol/Water Partition

Coefficient)
3.04 [1]

pKa (Predicted) 10.10 ± 0.31 [8]

Table 3: Physicochemical Properties of Isoeugenol. This table presents a summary of the key

physicochemical properties of isoeugenol, with corresponding citations.

Biological and Pharmacological Properties
Isoeugenol exhibits a broad spectrum of biological activities, making it a compound of

significant interest for pharmaceutical and nutraceutical applications.

Antimicrobial Activity
Isoeugenol has demonstrated potent antibacterial and antifungal properties.[5] Its mechanism

of action is primarily attributed to the disruption of microbial cell membrane integrity and the

inhibition of key enzymes essential for microbial survival.[5] It has shown efficacy against a

range of pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) with

Minimum Inhibitory Concentration (MIC) values of 0.25-1.0 µg/mL, and Gram-negative bacteria

such as Pseudomonas aeruginosa and Escherichia coli with MIC values in the range of 0.5–2.0

µg/mL.[5] Its antifungal activity against Candida species has been observed with MIC values

from 0.5 to 1.5 µg/mL.[5]

Antioxidant Activity
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The antioxidant properties of isoeugenol are well-documented and are attributed to its phenolic

hydroxyl group, which can donate a hydrogen atom to scavenge free radicals.[6][9] This activity

is crucial in combating oxidative stress, a key factor in the pathogenesis of numerous chronic

diseases.[10] Studies have shown that isoeugenol can effectively scavenge DPPH and ABTS

radicals in a concentration-dependent manner.[6] The antioxidant mechanism involves direct

trapping of free radicals through hydrogen or electron transfer.[6] Isoeugenol has been shown

to be a more potent antioxidant than its isomer eugenol.[6]

Anti-inflammatory Effects
Isoeugenol possesses significant anti-inflammatory properties.[2] Research suggests that its

anti-inflammatory action is mediated through the modulation of various signaling pathways

involved in the inflammatory response. For instance, a synthesized derivative of isoeugenol,

isoeugenodilol, has been shown to inhibit the Pyk2-ERK1/2 signaling pathway, which is

involved in cell proliferation and migration.[11] Furthermore, studies on the related compound

eugenol suggest that these phenylpropanoids can modulate key inflammatory pathways such

as the NF-κB and MAPK pathways, leading to a reduction in the production of pro-inflammatory

cytokines.[12][13]

Natural Occurrence and Synthesis
Isoeugenol is naturally found in various essential oils. It can be extracted from plant sources

such as clove buds (up to 1%), betel leaf (around 10%), and ylang-ylang (up to 0.5%).[4][14]

Industrially, isoeugenol is commonly synthesized from its isomer, eugenol, through an

isomerization reaction.[3] This process typically involves heating eugenol in the presence of a

base, such as potassium hydroxide.[15]

Experimental Protocols
Synthesis of Isoeugenol from Eugenol
Objective: To isomerize eugenol to isoeugenol.

Materials:

Eugenol
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Potassium hydroxide (KOH)

Diol solvent (e.g., 1,2-propanediol or 1,2-pentanediol)[15]

Toluene

Acid (for neutralization)

Nitrogen gas

Three-necked flask, condenser, heating mantle, magnetic stirrer

Procedure:

In a three-necked flask equipped with a condenser and a magnetic stirrer, add eugenol,

potassium hydroxide, and the diol solvent in a molar ratio of 1:2.5-3.5:5-8, respectively.[15]

Purge the flask with nitrogen gas to create an inert atmosphere.

Heat the reaction mixture to 160-170°C with continuous stirring for 6-8 hours.[15]

After the reaction is complete, cool the mixture to room temperature.

Neutralize the reaction mixture by adding an acid until the pH is acidic.[15]

Add toluene to the mixture and stir.

Filter the mixture to remove any solid precipitates and wash the solid with a small amount of

toluene.[15]

Separate the organic phase from the filtrate. Extract the aqueous phase with toluene and

combine the organic phases.[15]

Wash the combined organic phase with water until neutral.

Remove the solvent by rotary evaporation.

Purify the resulting isoeugenol by vacuum distillation.[15]
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Signaling Pathways and Mechanisms of Action
Anti-inflammatory Signaling Pathway
The anti-inflammatory effects of isoeugenol are believed to be mediated through the inhibition

of key pro-inflammatory signaling pathways. Based on studies of related compounds and

derivatives, a plausible mechanism involves the downregulation of the MAPK/ERK pathway.
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Figure 1: Postulated Anti-inflammatory Signaling Pathway of Isoeugenol. This diagram

illustrates a potential mechanism where isoeugenol inhibits the ERK1/2 signaling cascade,

leading to a reduction in the expression of pro-inflammatory genes.
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Synthesis of Isoeugenol from Eugenol Workflow
The industrial synthesis of isoeugenol from eugenol is a straightforward isomerization reaction.

Eugenol

Reaction Vessel
(Heated, Inert Atmosphere) Isomerization

Base Catalyst
(e.g., KOH)

Neutralization
(Acid Addition)

Extraction
(with Toluene)

Purification
(Vacuum Distillation) Isoeugenol

Click to download full resolution via product page

Figure 2: Experimental Workflow for the Synthesis of Isoeugenol. This diagram outlines the key

steps involved in the base-catalyzed isomerization of eugenol to produce isoeugenol.

Conclusion
Propenylguaiacol (isoeugenol) is a versatile natural compound with a well-defined chemical

structure and a range of interesting physicochemical and biological properties. Its antioxidant,

anti-inflammatory, and antimicrobial activities make it a promising candidate for further research

and development in the pharmaceutical and nutraceutical industries. The established methods

for its synthesis from the readily available precursor, eugenol, further enhance its potential for

various applications. This technical guide provides a foundational understanding of isoeugenol

for researchers and professionals, encouraging further exploration into its therapeutic and

commercial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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